Zinc sulfate

Specification

• Description: Anhydrous zinc sulfate is a colorless crystalline solid. Zinc sulfate is also obtained as a hexahydrate, ZnSO4.6H2O, and as a heptahydrate ZnSO4.7H2O. All forms are soluble in water. All are noncombustible. The primary hazard is the threat posed to the environment. Immediate steps should be taken to limit its spread to the environment. It is used in the production of rayon, as a feed supplement, and as a fertilizer ingredient.; Zinc sulfate is a metal sulfate compound having zinc(2+) as the counterion. It has a role as a fertilizer. It is a metal sulfate and a zinc molecular entity. It contains a zinc(2+).; Zinc sulfate is the inorganic compound with the formula ZnSO4 and historically known as "white vitriol". It is on the World Health Organization's List of Essential Medicines, a list of the most important medication needed in a basic health system.; Zinc sulfate is a common zinc supplement in parenteral nutrition.; Zinc Sulfate is a salt of the essential trace metal zinc. Zinc is involved in tissue repair and is an important constituent of some proteins, including those involved in taste and smell. Zinc sulfate supplementation may prevent radiation-induced aguesia. (NCI04); Zinc sulfate is used as a malting/fermenting aid and as a nutrient supplement Zinc sulfate (ZnSO4) is a colorless crystalline, water-soluble chemical compound. The hydrated form, ZnSO4*7H2O, the mineral goslarite, was historically known as white vitriol and can be prepared by reacting zinc with aqueous sulfuric acid. It may also be prepared by adding solid zinc to a copper(II) sulfate solution.; Zinc sulfate has been shown to exhibit antibiotic and anti-spectic functions (A7766, A7767).; Zinc sulfate belongs to the family of Transition Metal Sulfates. These are inorganic compounds in which the largest oxoanion is sulfate, and in which the heaviest atom not in an oxoanion is a transition metal.; A compound given in the treatment of conditions associated with zinc deficiency such as acrodermatitis enteropathica. Externally, zinc sulfate is used as an astringent in lotions and eye drops. (Reynolds JEF(Ed): Martindale: The Extra Pharmacopoeia (electronic version). Micromedex, Inc, Englewood, CO, 1995); See also: Zinc Cation (has active moiety); Glycerin; naphazoline hydrochloride; zinc sulfate (component of); Sodium Lauryl Sulfate; Zinc Sulfate (component of) ... View More ...
• CAS No.: 7733-02-0
• Molecular Formula: H2O4SZn
• Molecular Weight: 163.5 g/mol
• IUPAC Name: sulfuric acid;zinc
• Standard InChI: InChI=1S/H2O4S.Zn/c1-5(2,3)4;/h(H2,1,2,3,4)
• Standard InChI Key: WQSRXNAKUYIVET-UHFFFAOYSA-N
• SMILES: [O-]S(=O)(=O)[O-].[Zn+2]
• Canonical SMILES: OS(=O)(=O)O.[Zn]
• Colorform: Colorless, orthorhombic crystals
• Melting Point: 212 °F (USCG, 1999); 680 °C (decomposes)